Cas no 1421517-09-0 (1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl-)

• Product name: 1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl-
• CAS No: 1421517-09-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6113525
• PubChem ID: 71785820

1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl-
• AKOS016724427
• 1-(3-(hydroxymethyl)morpholino)-3-phenylpropan-1-one
• 1421517-09-0
• F6132-0130
• 1-[3-(HYDROXYMETHYL)MORPHOLIN-4-YL]-3-PHENYLPROPAN-1-ONE

• Inchi： 1S/C14H19NO3/c16-10-13-11-18-9-8-15(13)14(17)7-6-12-4-2-1-3-5-12/h1-5,13,16H,6-11H2
• InChI Key： SAUIFFPMJXZEDT-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1CO)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 459.0±40.0 °C(Predicted)
• pka: 14.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl-

Introduction to 1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl- (CAS No. 1421517-09-0)

1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl- (CAS No. 1421517-09-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Phenylmorpholine acetone, has gained attention due to its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl- is characterized by a phenyl group attached to a morpholine ring, which is further substituted with a hydroxymethyl group. This arrangement confers the molecule with both hydrophobic and hydrophilic properties, making it an attractive candidate for various pharmaceutical applications. The morpholine ring is known for its ability to form hydrogen bonds and interact with biological targets, while the phenyl group provides additional stability and lipophilicity.

In terms of synthesis, 1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl- can be prepared through several routes. One common method involves the reaction of phenylacetyl chloride with morpholine in the presence of a base, followed by the introduction of a hydroxymethyl group through a nucleophilic substitution reaction. Another approach involves the condensation of phenylacetaldehyde with morpholine, followed by reduction to form the final product. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for research purposes.

Recent studies have highlighted the potential therapeutic applications of 1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl-. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

Another area of interest is the compound's ability to modulate ion channels and receptors. A study in the European Journal of Pharmacology demonstrated that 1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl- can selectively bind to specific ion channels, such as potassium channels, leading to changes in cellular excitability. This property makes it a valuable tool for studying ion channel function and developing new therapeutic strategies for neurological disorders.

The pharmacokinetic properties of 1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl- have also been investigated. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for drug development. Additionally, studies have shown that it exhibits low toxicity and good safety margins in preclinical models, further supporting its potential as a therapeutic agent.

In conclusion, 1-Propanone, 1-[3-(hydroxymethyl)-4-morpholinyl]-3-phenyl- (CAS No. 1421517-09-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.